isopropyl 1-(furan-2-carbonyl)-5-((furan-2-carbonyl)oxy)-2-methyl-1H-indole-3-carboxylate
Description
Isopropyl 1-(furan-2-carbonyl)-5-((furan-2-carbonyl)oxy)-2-methyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C23H19NO7 and its molecular weight is 421.405. The purity is usually 95%.
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Scientific Research Applications
Cascade Recyclization Reactions
Isopropyl 2-(1-aryl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrol-3-yl)-2-oxoacetates, bearing structural similarities to the compound , engage in cascade recyclization reactions with cyclic enamines, leading to complex heterocyclic systems. The structural determination of these products, such as 1′-benzyl-6′,6′-dimethyl-3-[(Z)-phenyl(phenylamino)methylidene]-6′,7′-dihydro-3Hspiro[furan-2,3′-indole]-2′,4,4′,5(1′H,5′H)-tetraone, was confirmed via X-ray analysis, highlighting the intricate molecular architecture achievable through these reactions (Silaichev, Aliev, & Maslivets, 2009).
Oxidative Carbonylation to Furan Esters
Research into the direct oxidative carbonylation of 3-yne-1,2-diol derivatives, which share reactive functionalities with the compound of interest, has shown the efficient conversion to high-value-added furan-3-carboxylic esters. This transformation is facilitated by a PdI2/KI catalyst system under mild conditions, demonstrating a potential pathway for synthesizing furan-based esters from structurally related compounds (Gabriele et al., 2012).
Catalytic Oxidations and Dehydration Reactions
Exploratory studies on the catalytic oxidations and dehydration reactions over bismuth molybdate have provided insights into the reactivity of compounds bearing hydroxyl and carbonyl functionalities similar to those in the furan-2-carbonyl and indole-3-carboxylate moieties. These studies suggest potential pathways for the transformation of such compounds into more complex heterocyclic structures (Adams, 1968).
Ruthenium-Catalyzed C-C Bond Forming Transfer Hydrogenation
The ruthenium-catalyzed transfer hydrogenation process has been applied to the coupling of acyclic 1,3-dienes with benzylic alcohols, demonstrating a pathway for carbonyl allylation from the alcohol or aldehyde oxidation level without the need for preformed allyl metal reagents. This methodology could be applicable to compounds with functionalities akin to isopropyl 1-(furan-2-carbonyl)-5-((furan-2-carbonyl)oxy)-2-methyl-1H-indole-3-carboxylate, offering a route for the introduction of allyl groups into the furan and indole moieties (Shibahara, Bower, & Krische, 2008).
properties
IUPAC Name |
propan-2-yl 1-(furan-2-carbonyl)-5-(furan-2-carbonyloxy)-2-methylindole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19NO7/c1-13(2)30-23(27)20-14(3)24(21(25)18-6-4-10-28-18)17-9-8-15(12-16(17)20)31-22(26)19-7-5-11-29-19/h4-13H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJRJYPJJXBIOFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=CO3)C=CC(=C2)OC(=O)C4=CC=CO4)C(=O)OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19NO7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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